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Compound of Interest

Compound Name: N-Nitrosoanatabine-d4

Cat. No.: B562027 Get Quote

Audience: Researchers, scientists, and drug development professionals involved in quantitative

analysis using LC-MS or GC-MS.

Introduction: N-Nitrosoanatabine-d4 is a stable, deuterium-labeled isotopologue of N-

Nitrosoanatabine (NAT), a tobacco-specific nitrosamine (TSNA). Due to its chemical and

physical similarities to the unlabeled analyte and its distinct mass difference, N-
Nitrosoanatabine-d4 is an ideal internal standard (IS) for quantitative bioanalysis.[1][2][3]

Accurate and precise preparation of stock and working solutions is critical for the reliability and

reproducibility of analytical data.[4] This document provides a detailed protocol for the

preparation, handling, and storage of N-Nitrosoanatabine-d4 solutions.

Safety and Handling Precautions
N-Nitrosoanatabine and other nitrosamines are classified as potential carcinogens and are

acutely toxic if swallowed.[5][6] All handling of the neat compound and its solutions should be

performed in a well-ventilated area or a chemical fume hood, adhering to strict safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields or chemical splash goggles, and chemical-resistant gloves

(e.g., nitrile).[7]
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Handling: Avoid inhalation of dust or aerosols and prevent contact with skin and eyes.[6][7]

Do not eat, drink, or smoke in the laboratory.

Disposal: Dispose of all waste materials, including empty vials, pipette tips, and excess

solutions, in accordance with local, state, and federal regulations for hazardous chemical

waste.

Spills: In case of a spill, absorb the material with an inert chemical absorbent, collect it in a

sealed container, and dispose of it as hazardous waste.

Compound Properties, Storage, and Solubility
Proper storage is essential to maintain the integrity and stability of the standard. N-
Nitrosoanatabine-d4 is sensitive to light and should be protected from UV exposure.[8][9]

Data Presentation: Quantitative and Qualitative
Properties
Table 1: Chemical and Physical Properties of N-Nitrosoanatabine-d4

Property Value Reference(s)

Chemical Name
(R,S)-N-Nitroso Anatabine-

2,4,5,6-d4
[10]

CAS Number 1020719-69-0 [11]

Molecular Formula C₁₀D₄H₇N₃O [12]

Molecular Weight 193.24 g/mol [12]

Purity Typically >95% (HPLC) [11][12]

Format Neat (Solid or Oil)

Table 2: Recommended Storage and Stability
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Condition Recommendation Reference(s)

Neat Compound

Store at +4°C or -20°C in a

tightly sealed container under

an inert atmosphere.

[11][12]

Stock Solution
Store at -20°C in amber glass

vials with PTFE-lined caps.
[8]

Long-Term Stability

Neat compound is stable for

years when stored correctly.

Solutions are stable for several

months at -20°C.

[8]

Working Solutions

It is best practice to prepare

fresh daily or weekly and store

at -20°C.

[8]

Sensitivities
Protect from light (UV

radiation) and moisture.
[8][9]

Table 3: Solubility Data

Solvent Solubility Reference(s)

Methanol Soluble [10][13]

Acetonitrile
Soluble (Commercially

available in solution)
[11]

Ethanol
Soluble (Commercially

available in solution)
[14]

Chloroform Slightly Soluble [13][14]

Ethyl Acetate Slightly Soluble [14]

Protocol: Preparation of Stock Solution (100 µg/mL)
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This protocol describes the preparation of a 100 µg/mL stock solution from a neat standard. All

glassware must be Class A volumetric and meticulously cleaned.

Materials and Equipment
N-Nitrosoanatabine-d4 neat standard

Analytical balance (readable to 0.01 mg)

HPLC-grade Methanol or Acetonitrile

10 mL Class A volumetric flask

Amber glass vials with PTFE-lined caps

Calibrated micropipettes and tips

Small glass beaker or weighing boat

Spatula

Ultrasonic bath

Procedure
Equilibration: Allow the vial containing the neat N-Nitrosoanatabine-d4 standard to

equilibrate to room temperature for at least 30 minutes before opening to prevent

condensation of atmospheric moisture.

Weighing: Accurately weigh approximately 1.0 mg of the neat standard into a clean weighing

boat or beaker. Record the exact weight.

Transfer: Carefully transfer the weighed standard into the 10 mL volumetric flask.

Rinsing: Rinse the weighing boat/beaker with small volumes of the chosen solvent (e.g.,

Methanol) and transfer the rinsate into the volumetric flask to ensure a complete quantitative

transfer. Repeat this step 2-3 times.
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Dissolution: Add solvent to the volumetric flask until it is approximately half-full. Gently swirl

the flask to dissolve the compound. If necessary, place the flask in an ultrasonic bath for 5-10

minutes to ensure complete dissolution.

Dilution to Volume: Once the standard is fully dissolved and the solution has returned to

room temperature, carefully add the solvent to the calibration mark on the volumetric flask.

Use a pipette for the final drops to ensure accuracy.

Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly

mixed and homogenous.

Storage: Transfer the stock solution into labeled amber glass vials. For long-term storage,

flush the vials with an inert gas (e.g., argon or nitrogen) before capping. Store at -20°C.

Sample Calculation
Target Concentration: 100 µg/mL (or 0.1 mg/mL)

Desired Volume: 10 mL

Mass Required: Target Concentration × Desired Volume = 0.1 mg/mL × 10 mL = 1.0 mg

Actual Weighed Mass: 1.05 mg

Actual Concentration: Weighed Mass / Volume = 1.05 mg / 10 mL = 0.105 mg/mL (or 105

µg/mL) It is crucial to use the actual concentration in all subsequent dilution calculations.

Protocol: Preparation of Working Solutions
Working solutions are prepared by serially diluting the stock solution to create a range of

concentrations for calibration curves or as a fixed-concentration internal standard for sample

spiking.[15][16][17]

Materials and Equipment
N-Nitrosoanatabine-d4 stock solution (e.g., 100 µg/mL)

HPLC-grade solvent (same as stock solution)
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Calibrated micropipettes and tips

A series of appropriately sized Class A volumetric flasks or tubes

Vortex mixer

Procedure (Example for a 10 µg/mL Intermediate
Standard)

Use the M1V1 = M2V2 formula to calculate the required volume of the stock solution.[18]

M1 = Concentration of Stock Solution (e.g., 100 µg/mL)

V1 = Volume of Stock Solution to transfer (unknown)

M2 = Desired Concentration of Working Solution (e.g., 10 µg/mL)

V2 = Final Volume of Working Solution (e.g., 10 mL)

Calculation: V1 = (M2 × V2) / M1 = (10 µg/mL × 10 mL) / 100 µg/mL = 1.0 mL

Transfer 1.0 mL of the 100 µg/mL stock solution into a 10 mL volumetric flask.

Dilute to the mark with the solvent.

Cap and homogenize the solution by inverting the flask or by vortexing.

This creates a 10 µg/mL intermediate working solution, which can be used for further serial

dilutions to generate lower concentration standards (e.g., 1000, 500, 100 ng/mL, etc.).

Prepare fresh working solutions daily and store them at refrigerated temperatures (2-8°C)

during use. For longer-term storage, use amber vials and store at -20°C.

Experimental Workflow Visualization
The following diagram illustrates the logical flow for the preparation of N-Nitrosoanatabine-d4
stock and working solutions.
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Workflow for N-Nitrosoanatabine-d4 Solution Preparation
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Caption: Workflow for preparing stock and working solutions of N-Nitrosoanatabine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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